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Compound of Interest

Compound Name:
1,3-Dioxolane-2-methanol, 2-

phenyl-

Cat. No.: B3424256 Get Quote

Essential Safety and Handling Guide for 1,3-
Dioxolane-2-methanol, 2-phenyl-
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,3-Dioxolane-2-
methanol, 2-phenyl- (CAS No. 1708-39-0), a combustible liquid that is moderately toxic by

ingestion and intraperitoneal routes and mildly toxic by skin contact.[1] Adherence to these

protocols is essential for ensuring laboratory safety and minimizing risk.

I. Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure. The following

table summarizes the required PPE for handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3424256?utm_src=pdf-interest
https://www.benchchem.com/product/b3424256?utm_src=pdf-body
https://www.benchchem.com/product/b3424256?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7506091.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[2]

Skin Protection Gloves

Chemical-impermeable gloves.

Nitrile or neoprene are

recommended for splash

protection, but on-site testing

is advised for prolonged

contact.[3]

Lab Coat/Clothing

Fire/flame resistant and

impervious clothing.[2] A

chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection Respirator

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[2]

II. Chemical and Physical Properties
Understanding the properties of 1,3-Dioxolane-2-methanol, 2-phenyl- is crucial for safe

handling and storage.
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Property Value

Molecular Formula C₁₀H₁₂O₃[1][4]

Molecular Weight 180.2 g/mol [1][4]

Boiling Point 280 °C[1]

Density 1.185 g/mL at 25 °C[1]

Flash Point 113 °C[1]

Toxicity (LD50, oral-rat) 3150 mg/kg[1]

III. Operational and Disposal Plans
A systematic approach to handling and disposal is critical to prevent accidents and

environmental contamination.

Ventilation: Always handle this chemical in a well-ventilated area, such as a chemical fume

hood.

Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use non-sparking

tools.[5]

Grounding: Metal containers used for transferring the chemical should be grounded and

bonded to prevent static discharge.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with a non-combustible absorbent material such as dry lime, sand, or

soda ash.
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Collect: Carefully collect the absorbed material into a covered container for disposal.

Decontaminate: Wash the spill area thoroughly.

Confined Spaces: Do not allow the chemical to enter sewers or confined spaces due to the

risk of explosion.

Waste Classification: This material should be disposed of as hazardous waste.

Licensed Disposal: Arrange for disposal through a licensed chemical destruction facility.

Controlled incineration with flue gas scrubbing is a suitable method.

Container Disposal: Contaminated packaging should be disposed of as unused product.[6]

Environmental Protection: Do not allow the chemical to enter drains or waterways.

IV. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

V. Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 1,3-
Dioxolane-2-methanol, 2-phenyl-.
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Preparation & Risk Assessment
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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